2-(3-methylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide

• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide
• InChI: InChI=1S/C20H23NO2/c1-14-7-5-10-17(13-14)23-15(2)20(22)21-19-12-6-9-16-8-3-4-11-18(16)19/h3-5,7-8,10-11,13,15,19H,6,9,12H2,1-2H3,(H,21,22)
• InChI Key: NJXIIRNIYDRDJW-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OC(C)C(=O)NC2CCCC3=CC=CC=C23

Description

2-(3-methylphenoxy)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide is a chemical compound that has gained significant attention for its potential use in scientific research. It is a synthetic compound that is commonly referred to as AM251. This compound is an antagonist of the cannabinoid receptor CB1, which is found in the central nervous system and is responsible for the psychoactive effects of cannabis. The purpose of

Mechanism of Action

AM251 acts as a competitive antagonist of the CB1 receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. CB1 receptors are activated by endogenous cannabinoids, such as anandamide and 2-arachidonoylglycerol, as well as by exogenous cannabinoids, such as delta-9-tetrahydrocannabinol (THC). The binding of AM251 to the CB1 receptor prevents the activation of downstream signaling pathways, resulting in the inhibition of the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
AM251 has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce food intake and body weight in animal models of obesity. AM251 has also been shown to reduce pain perception in animal models of neuropathic pain. In addition, AM251 has been found to have anti-inflammatory effects in animal models of neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AM251 in scientific research is its specificity for the CB1 receptor. This allows researchers to selectively investigate the role of the endocannabinoid system in various physiological and pathological conditions. However, one of the limitations of using AM251 is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of AM251 in scientific research. One direction is the investigation of the role of the endocannabinoid system in the regulation of mood and emotion. Another direction is the investigation of the potential therapeutic applications of CB1 receptor antagonists in the treatment of obesity, pain, and addiction. Finally, the development of more selective and potent CB1 receptor antagonists may provide new opportunities for the investigation of the endocannabinoid system in health and disease.

Synthesis Methods

The synthesis of AM251 involves the reaction of 2-(3-methylphenoxy)propanoic acid with 1,2,3,4-tetrahydronaphthalene in the presence of thionyl chloride. The resulting product is then reacted with N,N-dimethylformamide dimethyl acetal to yield AM251. This synthesis method has been reported in several scientific studies and has been found to be reliable and efficient.

Scientific Research Applications

AM251 has been widely used in scientific research to investigate the role of the endocannabinoid system in various physiological and pathological conditions. It has been used to study the effects of CB1 receptor antagonism on appetite, pain perception, anxiety, and addiction. AM251 has also been used to investigate the role of the endocannabinoid system in the regulation of cardiovascular function, immune response, and neuroinflammation.